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Compound of Interest

2'-Methylbiphenyl-3-carboxylic
Compound Name: d
aci

Cat. No.: B066333

An In-depth Technical Guide to the Safety and Hazards of 2'-Methylbiphenyl-3-carboxylic
Acid

Authored for Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive safety and hazard profile of 2'-Methylbiphenyl-3-
carboxylic acid (CAS No. 168618-44-8). As a crucial component in various research and
development pipelines, a thorough understanding of its potential risks is paramount for
ensuring laboratory safety and regulatory compliance. This guide synthesizes available data to
provide actionable protocols and a robust framework for risk assessment.

Chemical Identification and Physicochemical
Properties

2'-Methylbiphenyl-3-carboxylic acid is a biphenyl derivative. A clear understanding of its
basic chemical identity is the foundation of a sound safety assessment.[1][2]
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Identifier Value

IUPAC Name 3-(2-methylphenyl)benzoic acid[1]
2'-methyl-[1,1'-biphenyl]-3-carboxylic acid, 3-(2-

Synonyms ) )
Tolyl)benzoic acid

CAS Number 168618-44-8[1]

Molecular Formula C14H1202[1]

Molecular Weight 212.24 g/mol [1]

Data regarding melting point, boiling point,
solubility, and odor are largely unavailable in
) ) published safety literature.[1] This lack of data
Physical Properties ] ] ]
necessitates a cautious approach, assuming the
substance is a solid powder at room

temperature that can become airborne.

Hazard Identification and GHS Classification

Based on aggregated data, 2'-Methylbiphenyl-3-carboxylic acid is classified as a hazardous
substance.[1][3] The Globally Harmonized System (GHS) classification indicates multiple
routes of potential harm.

Signal Word:Warning[1][3]
Pictogram:

laalt text

GHS Hazard Classification Table
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Hazard Class Category Hazard Statement

H302: Harmful if swallowed[1]

Acute Toxicity, Oral Category 4 )
o H312: Harmful in contact with
Acute Toxicity, Dermal Category 4 )
skin[1][3]
Acute Toxicity, Inhalation Category 4 H332: Harmful if inhaled[1][3]
) ) o H315: Causes skin irritation[1]
Skin Corrosion/Irritation Category 2 3]
Serious Eye Damage/Eye H319: Causes serious eye
o Category 2A L
Irritation irritation[1][3]
Specific target organ toxicity — H335: May cause respiratory
) Category 3 o
Single exposure irritation[1][3]

The causality for this classification stems from the compound's chemical structure, which can
interact with biological tissues. The carboxylic acid group can contribute to irritant effects, while
the biphenyl structure can influence its absorption and distribution in the body, leading to
systemic toxicity if inhaled, ingested, or absorbed through the skin.

Toxicological Profile: A Data-Driven Assessment

While specific quantitative toxicological data such as LD50 (Lethal Dose, 50%) or LC50 (Lethal
Concentration, 50%) values for 2'-Methylbiphenyl-3-carboxylic acid are not readily available
in the reviewed literature, the GHS classification provides a strong qualitative framework for its
toxicological potential.[1]

o Acute Toxicity: The compound is classified as harmful by all three major routes of exposure
(oral, dermal, inhalation).[1] This suggests that a single, short-term exposure can cause
significant adverse health effects. Researchers must therefore minimize direct contact and
aerosol generation.

e Irritation: It is a confirmed skin and serious eye irritant.[1] Contact with skin may lead to
inflammation, redness, itching, and pain.[1] Eye contact can cause serious damage and
requires immediate and prolonged rinsing.[1]
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» Respiratory Effects: As a respiratory irritant, inhalation of dust or aerosols may cause
irritation to the nose, throat, and lungs.[1]

» Chronic Exposure: Information on the effects of long-term or repeated exposure, including
carcinogenicity, mutagenicity, or reproductive toxicity, is not available. In the absence of such
data, the precautionary principle dictates that chronic exposure should be avoided.

Experimental Workflow: Chemical Safety
Assessment

The following diagram outlines a self-validating workflow for assessing and managing the risks
associated with a chemical like 2'-Methylbiphenyl-3-carboxylic acid in a research
environment. This process ensures that safety is integrated into the experimental design from

the outset.
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Workflow for Chemical Risk Assessment

Phase 1: Information Gathering
Identify Compound
(e.g., 2'-Methylbiphenyl-3-carboxylic acid)

Gather Safety Data
(SDS, PubChem, ECHA)

Input

Phase 2: Risk Analysis

Evaluate Exposure Potential Identlfy Hazards
(Quantity, Duration, Form) (Toxicity, Irritation, etc.)

Characterize Risk
(High, Medium, Low)

Inform

Phase 3: Control Implementation

Select Controls
(Hierarchy of Controls)

Define PPE .
GGIoves, Goggles, Lab Coat, RespiratorD Gstabhsh SOPs & Emergency Procedures] Feedback Loop

Authorize

Phase 4: Review & Refine

Conduct Experiment

Review & Document Incidents/
Near Misses
[Update Risk Assessmen}— ————— -

Click to download full resolution via product page
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Caption: A structured workflow for assessing and mitigating chemical hazards in a laboratory
setting.

Safe Handling, Storage, and Exposure Control
Protocols

A proactive approach to handling and storage is essential to mitigate the risks identified.

Handling Protocol

o Ventilation is Key: Always handle this compound within a certified chemical fume hood to
control airborne dust and vapors.[4] Use only in well-ventilated areas.[1]

e Avoid Contact: Prevent all contact with skin, eyes, and clothing.[1]

o Grounding: If dealing with large quantities of powder, take precautionary measures against
static discharges.

e Minimize Dust: Minimize dust generation and accumulation during handling.[1]

» Hygiene Practices: Do not eat, drink, or smoke in the handling area.[1] Wash hands
thoroughly with soap and water after handling and before breaks.[1]

Storage Requirements

» Container: Store in a tightly-closed, original container.[1]

» Conditions: Keep in a cool, dry, and well-ventilated area away from incompatible substances.

[1]
e Incompatibilities: Segregate from strong oxidizing agents.[1][5]
Exposure Control and Personal Protective Equipment

(PPE)

Engineering controls (like a fume hood) are the primary line of defense. PPE is used to
supplement these controls.
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o Eye/Face Protection: Wear chemical safety goggles that conform to EN166 (EU) or NIOSH
(US) standards.[6]

e Skin Protection:

o Gloves: Wear appropriate chemical-resistant gloves (e.g., nitrile rubber). Inspect gloves for
integrity before use.

o Clothing: Wear a lab coat and, for larger quantities, consider additional protective clothing
to prevent skin exposure.[1]

e Respiratory Protection: If a fume hood is not available or if dust levels are expected to be
high, a NIOSH-approved particulate respirator (e.g., N95) or a self-contained breathing
apparatus should be used.[5]

First Aid and Emergency Procedures

Immediate and appropriate first aid is critical in the event of an exposure. Always have the
Safety Data Sheet (SDS) available for emergency responders.[1]

First Aid Measures
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Exposure Route Protocol

1. Remove the individual to fresh air

immediately.[1] 2. If breathing is difficult or has
Inhalation stopped, provide artificial respiration.[1] 3. Call a

poison center or doctor if the person feels

unwell.[1]

1. Immediately remove all contaminated
clothing.[1] 2. Flush the skin with plenty of soap
Skin Contact and water for at least 15 minutes.[1] 3. If skin

irritation occurs, seek medical advice/attention.

[1]

1. Immediately flush eyes with running water for

at least 15 minutes, holding eyelids open.[1] 2.

Remove contact lenses if present and easy to
Eye Contact ) o o

do. Continue rinsing.[1] 3. If eye irritation

persists, get immediate medical

advice/attention.[1]

1. Do NOT induce vomiting.[1] 2. Rinse mouth
with water.[1] 3. Never give anything by mouth
Ingestion to an unconscious person.[1] 4. Call a poison

center or doctor immediately if you feel unwell.

[1]

Accidental Release Measures

o Evacuate: Keep unprotected personnel away from the spill area.[7]
o Ventilate: Ensure adequate ventilation.

o Containment: Prevent further leakage or dispersal if it is safe to do so. Do not let the product
enter drains or waterways.[1]

e Clean-up: Carefully sweep up or vacuum the solid material, avoiding dust generation. Place
it into a suitable, labeled container for disposal.[1]
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» Disposal: Dispose of the waste material through an approved waste disposal plant in
accordance with local, state, and federal regulations.[1]

Stability and Reactivity

o Reactivity: No specific reactivity hazards are known under normal conditions.[1]

o Chemical Stability: The compound is stable under recommended storage temperatures and
pressures.[1][4]

» Conditions to Avoid: Avoid dust generation and exposure to incompatible materials.[1][5]
e Incompatible Materials: Strong oxidizing agents.[1][5]

e Hazardous Decomposition Products: Thermal decomposition may produce carbon oxides
(CO, CO2).[1][5]

Conclusion

2'-Methylbiphenyl-3-carboxylic acid is a valuable research chemical that presents moderate
acute health hazards, including harm if swallowed, inhaled, or in contact with skin, as well as
causing significant skin, eye, and respiratory irritation. A notable gap in the available data is the
lack of information on chronic toxicity and specific environmental effects. Therefore, all handling
must be performed with stringent adherence to safety protocols, including the use of
engineering controls and appropriate PPE. By following the guidelines in this document,
researchers can mitigate risks and ensure a safe laboratory environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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